Ethyl (2,4,5-trifluoro-3-methyl-6-nitrobenzoyl)acetate

• Molecular Formula: C12H10F3NO5
• Molecular Weight: 305.21 g/mol
• IUPAC Name: ethyl 3-oxo-3-(2,4,5-trifluoro-3-methyl-6-nitrophenyl)propanoate
• InChI: InChI=1S/C12H10F3NO5/c1-3-21-7(18)4-6(17)8-9(13)5(2)10(14)11(15)12(8)16(19)20/h3-4H2,1-2H3
• InChI Key: JEUGNDSKQMUJIM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=C(C(=C(C(=C1F)C)F)F)[N+](=O)[O-]

Description

Ethyl (2,4,5-trifluoro-3-methyl-6-nitrobenzoyl)acetate is a useful research compound. Its molecular formula is C12H10F3NO5 and its molecular weight is 305.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 45.3 g of diethyl (2,4,5-trifluoro-3-methyl-6-nitrobenzoyl)malonate, 30 mg of p-toluenesulfonic acid, and 120 ml of water was heated under reflux for 50 minutes. After cooling, the reaction mixture was extracted with diethyl ether, and the extract was washed with brine, and then dried and concentrated to give 34.2 g of brown oil.